![molecular formula C12H11N3S B3080356 3-{2-Methylimidazo[2,1-b][1,3]thiazol-6-yl}aniline CAS No. 1082895-59-7](/img/structure/B3080356.png)
3-{2-Methylimidazo[2,1-b][1,3]thiazol-6-yl}aniline
Overview
Description
“3-{2-Methylimidazo[2,1-b][1,3]thiazol-6-yl}aniline” is a chemical compound with the molecular formula C7H9N3S . It’s a solid substance and is part of a class of nitrogen- and sulfur-containing heterocyclic compounds .
Synthesis Analysis
The synthesis of compounds similar to “3-{2-Methylimidazo[2,1-b][1,3]thiazol-6-yl}aniline” has been discussed in literature . For instance, base-catalyzed cyclization of certain compounds leads to the formation of related structures . In another study, a rational chemical intervention strategy was used that involved replacement of the thiazole ring with a 1,2,4-thiadiazole group .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H9N3S.2ClH.H2O/c1-5-4-11-7-9-6 (2-8)3-10 (5)7;;;/h3-4H,2,8H2,1H3;2*1H;1H2 . This code provides a standard way to encode the compound’s molecular structure and formula.
Chemical Reactions Analysis
In terms of chemical reactions, it’s noted that compounds similar to “3-{2-Methylimidazo[2,1-b][1,3]thiazol-6-yl}aniline” undergo oxidative metabolism to yield glutathione conjugates . This suggests their bioactivation to reactive species .
Physical And Chemical Properties Analysis
The compound is a solid . It has a molecular weight of 258.17 . The storage temperature is room temperature .
Safety and Hazards
Mechanism of Action
properties
IUPAC Name |
3-(2-methylimidazo[2,1-b][1,3]thiazol-6-yl)aniline |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N3S/c1-8-6-15-7-11(14-12(15)16-8)9-3-2-4-10(13)5-9/h2-7H,13H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YOFIWWDWLPAJBB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN2C=C(N=C2S1)C3=CC(=CC=C3)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-{2-Methylimidazo[2,1-b][1,3]thiazol-6-yl}aniline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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